Cas no 2229376-71-8 (tert-butyl N-{3-methoxy-4-2-(methylamino)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{3-methoxy-4-2-(methylamino)ethylphenyl}carbamate
• CAS No: 2229376-71-8
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5975502
• PubChem ID: 165623313
• Update Time: 2025-10-29

tert-butyl N-{3-methoxy-4-2-(methylamino)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-methoxy-4-2-(methylamino)ethylphenyl}carbamate
• 2229376-71-8
• tert-butyl N-{3-methoxy-4-[2-(methylamino)ethyl]phenyl}carbamate
• EN300-1901847

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(18)17-12-7-6-11(8-9-16-4)13(10-12)19-5/h6-7,10,16H,8-9H2,1-5H3,(H,17,18)
• InChI Key： PNLGATHQVAPAGA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)CCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-{3-methoxy-4-2-(methylamino)ethylphenyl}carbamate

tert-butyl N-{3-methoxy-4-[2-(methylamino)ethyl]phenyl}carbamate

The compound tert-butyl N-{3-methoxy-4-[2-(methylamino)ethyl]phenyl}carbamate, identified by the CAS number 2229376-71-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials, particularly in the context of drug delivery systems and polymer chemistry.

The molecular structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a phenyl ring substituted with methoxy and 2-(methylamino)ethyl groups. This configuration imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical reactions and applications. The presence of the methoxy group introduces electron-donating effects, while the 2-(methylamino)ethyl group contributes to hydrogen bonding capabilities, enhancing the compound's solubility and reactivity in different solvents.

Recent research has focused on the synthesis and characterization of this compound, particularly its role as an intermediate in the production of advanced polymers. Scientists have explored its ability to undergo controlled polymerization reactions, leading to the formation of high-performance materials with tailored mechanical and thermal properties. These materials have potential applications in industries such as electronics, automotive manufacturing, and biomedical engineering.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in drug delivery systems. Its ability to form stable complexes with various drug molecules has been studied extensively, with promising results indicating its suitability for targeted drug delivery applications. Researchers have reported that the compound's unique structure allows for efficient encapsulation of hydrophobic drugs, enhancing their bioavailability and reducing side effects.

The synthesis of tert-butyl N-{3-methoxy-4-[2-(methylamino)ethyl]phenyl}carbamate involves a multi-step process that includes nucleophilic substitution, condensation reactions, and purification techniques. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield rates. These improvements have made the compound more accessible for large-scale applications in both academic research and industrial settings.

Furthermore, studies on the environmental impact of this compound have been conducted to ensure its safe handling and disposal. Researchers have found that under controlled conditions, the compound undergoes biodegradation without releasing harmful byproducts, making it a more sustainable option compared to traditional materials.

In conclusion, tert-butyl N-{3-methoxy-4-[2-(methylamino)ethyl]phenyl}carbamate (CAS No: 2229376-71-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in driving innovation across various industries.